4-(4-NITRO-1H-PYRAZOL-1-YL)-N-(13-THIAZOL-2-YL)BUTANAMIDE

• IUPAC Name: 4-(4-nitropyrazol-1-yl)-N-(1,3-thiazol-2-yl)butanamide
• InChI: InChI=1S/C10H11N5O3S/c16-9(13-10-11-3-5-19-10)2-1-4-14-7-8(6-12-14)15(17)18/h3,5-7H,1-2,4H2,(H,11,13,16)
• InChI Key: KVVDIWYXZSLEDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=N1)NC(=O)CCCN2C=C(C=N2)[N+](=O)[O-]
• Molecular Formula: C10H11N5O3S
• Molecular Weight: 281.29 g/mol

Description

4-(4-NITRO-1H-PYRAZOL-1-YL)-N-(13-THIAZOL-2-YL)BUTANAMIDE is a synthetic organic compound that features both pyrazole and thiazole rings. Compounds containing these heterocyclic structures are often of interest due to their potential biological activities and applications in various fields such as medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-NITRO-1H-PYRAZOL-1-YL)-N-(13-THIAZOL-2-YL)BUTANAMIDE typically involves the following steps:

Formation of the Pyrazole Ring: This can be achieved by the reaction of hydrazine with a 1,3-diketone under acidic or basic conditions.

Nitration: The pyrazole ring can be nitrated using a mixture of concentrated nitric and sulfuric acids.

Formation of the Thiazole Ring: This can be synthesized by the Hantzsch thiazole synthesis, which involves the reaction of α-haloketones with thioamides.

Coupling Reaction: The final step involves coupling the nitropyrazole and thiazole derivatives with a butanamide linker, typically using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to improve yield, purity, and cost-effectiveness. This might include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas over a palladium catalyst.

Substitution: The nitro group can undergo nucleophilic aromatic substitution reactions.

Coupling Reactions: The compound can participate in various coupling reactions to form more complex molecules.

Common Reagents and Conditions

Reducing Agents: Hydrogen gas, palladium on carbon, sodium borohydride.

Coupling Reagents: EDCI, DCC (dicyclohexylcarbodiimide).

Solvents: DMF (dimethylformamide), DMSO (dimethyl sulfoxide), acetonitrile.

Major Products

Reduction: 4-(4-AMINO-1H-PYRAZOL-1-YL)-N-(13-THIAZOL-2-YL)BUTANAMIDE.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

Building Block: Used as a building block for the synthesis of more complex molecules.

Catalysis: Potential use as a ligand in catalytic reactions.

Biology

Enzyme Inhibition: Potential inhibitor of specific enzymes due to its heterocyclic structure.

Antimicrobial Activity: Compounds with pyrazole and thiazole rings often exhibit antimicrobial properties.

Medicine

Drug Development: Potential lead compound for the development of new pharmaceuticals targeting specific biological pathways.

Industry

Materials Science: Used in the synthesis of materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 4-(4-NITRO-1H-PYRAZOL-1-YL)-N-(13-THIAZOL-2-YL)BUTANAMIDE would depend on its specific application. For example, if used as an enzyme inhibitor, it might bind to the active site of the enzyme, preventing substrate binding and subsequent catalytic activity. The nitro group could also participate in redox reactions, affecting cellular processes.

Comparison with Similar Compounds

Similar Compounds

4-(4-AMINO-1H-PYRAZOL-1-YL)-N-(13-THIAZOL-2-YL)BUTANAMIDE: Similar structure but with an amino group instead of a nitro group.

4-(4-METHYL-1H-PYRAZOL-1-YL)-N-(13-THIAZOL-2-YL)BUTANAMIDE: Similar structure but with a methyl group instead of a nitro group.

Uniqueness

The presence of both nitro and thiazole groups in 4-(4-NITRO-1H-PYRAZOL-1-YL)-N-(13-THIAZOL-2-YL)BUTANAMIDE makes it unique compared to other similar compounds. The nitro group can participate in various redox reactions, while the thiazole ring can interact with biological targets, providing a unique combination of chemical and biological properties.